Cas no 1805223-51-1 (2-Bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine)

• Product Name: 2-Bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine
• CAS No: 1805223-51-1
• MF: C₇H₅Br₂F₂N
• MW: 300.926107168198
• CID: 4927359
• Update Time: 2025-05-19

2-Bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H5Br2F2N/c8-2-4-1-5(7(10)11)6(9)12-3-4/h1,3,7H,2H2
• InChI Key： ICMOAXXHJNHZPE-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CC(CBr)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine

2-Bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine: A Comprehensive Overview

The compound 2-Bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine, with the CAS number 1805223-51-1, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its pyridine ring structure, which serves as a versatile platform for various functional groups. The presence of bromine atoms at positions 2 and 5, along with a difluoromethyl group at position 3, imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical transformations.

Recent advancements in synthetic chemistry have enabled the precise control of such complex molecules, allowing researchers to explore their potential applications in drug discovery and materials development. For instance, the bromine substituents in 2-Bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine can act as leaving groups in nucleophilic substitution reactions, facilitating the introduction of diverse functional groups. This property has been exploited in the synthesis of bioactive compounds, where precise control over substitution patterns is crucial for achieving desired pharmacological profiles.

In addition to its synthetic utility, this compound has been studied for its electronic properties. The pyridine ring, being an aromatic heterocycle, exhibits strong electron-withdrawing effects due to the presence of nitrogen. This characteristic makes it a promising candidate for applications in organic electronics, such as in the development of light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent research has demonstrated that substituents like bromine and difluoromethyl groups can modulate the electronic properties of the pyridine ring, enhancing its suitability for these advanced applications.

The synthesis of 2-Bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine typically involves multi-step processes that require meticulous reaction planning and optimization. One common approach involves the bromination of a pyridine derivative followed by subsequent substitutions to introduce the desired functional groups. The use of modern catalytic systems and advanced reaction techniques has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From a pharmacological perspective, this compound has been investigated for its potential as a building block in drug design. Its ability to undergo various transformations allows chemists to explore its role in creating bioactive molecules with specific therapeutic targets. For example, recent studies have highlighted its utility in the synthesis of kinase inhibitors and other enzyme-targeting agents, where precise structural modifications are essential for achieving high potency and selectivity.

In conclusion, 2-Bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemical research. As advancements in synthetic methods and materials science continue to unfold, this compound is expected to play an even more prominent role in driving innovation across these fields.